6,8-Dibromo-2-(4-bromophenyl)-7-methoxy-4H-1-benzopyran-4-one

• CAS: 61255-41-2
• Molecular Formula: C16H9Br3O3
• Molecular Weight: 489.0 g/mol
• SMILES: COC1=C(C=C2C(=O)C=C(OC2=C1Br)C3=CC=C(C=C3)Br)Br
• InChI: InChI=1S/C16H9Br3O3/c1-21-16-11(18)6-10-12(20)7-13(22-15(10)14(16)19)8-2-4-9(17)5-3-8/h2-7H,1H3
• InChIKey: XMWUNKUEWJEJRS-UHFFFAOYSA-N

6,8-Dibromo-2-(4-bromophenyl)-7-methoxy-4H-1-benzopyran-4-one (CAS 61255-41-2) – Procurement-Relevant Compound Profile

6,8-Dibromo-2-(4-bromophenyl)-7-methoxy-4H-1-benzopyran-4-one is a fully synthetic, tri-brominated chromone (4H-1-benzopyran-4-one) derivative bearing a 7-methoxy group and a para-bromophenyl substituent at C-2 . With a molecular formula of C₁₆H₉Br₃O₃, a molecular weight of 488.95 g/mol, and a calculated LogP of 5.76, this compound occupies a distinctive physicochemical space within the halogenated benzopyranone family . The chromone core is a privileged scaffold in medicinal chemistry, valued for its ability to engage diverse biological targets; the specific halogenation and methoxylation pattern of this compound dictates its reactivity, lipophilicity, and potential for target engagement in ways that cannot be replicated by simpler mono- or di-brominated analogs.

1SIRT2 inhibitor SAR expansion: retains critical 6,8-dibromo pharmacophore

2Urease inhibitor scaffold exploration: non-3-formyl chromone core

3High-lipophilicity probe for permeability/distribution studies

4Tri-brominated halogen-bonding tool for structural biology

Why In-Class Substitution Is Not Advisable for 6,8-Dibromo-2-(4-bromophenyl)-7-methoxy-4H-1-benzopyran-4-one

Chromone derivatives with identical core scaffolds often exhibit widely divergent biological and physicochemical properties due to the cumulative influence of halogen and alkoxy substituents. 6,8-Dibromo-2-(4-bromophenyl)-7-methoxy-4H-1-benzopyran-4-one is not a generic bromoflavone; it possesses three bromine atoms (at C-6, C-8, and C-4′) and a C-7 methoxy group, creating an electron-deficient A-ring and a lipophilic B-ring that together modulate target affinity, metabolic stability, and solubility . SAR studies on related chroman-4-ones and chromones have demonstrated that larger, electron-withdrawing substituents at the 6- and 8-positions are essential for potent SIRT2 inhibition, and removal or repositioning of a single bromine atom substantially attenuates activity [1]. Similarly, 6,8-dibromo substitution has been shown to confer urease inhibitory activity that is absent in other halogenation patterns [2]. These structure–activity relationships preclude simple interchange with mono-brominated, non-methoxylated, or differently substituted benzopyranones without risking loss of the desired functional profile.

Risk 16,8-Dibromo substitution required for SIRT2 inhibition; mono-bromo or non-halogenated analogs may lose target engagement.

Risk 2Tri-brominated spatial arrangement differs from core-only tri-bromo or di-bromo flavones; halogen-bonding profile may not transfer.

Risk 37-Methoxy and 4′-bromo substituents modulate lipophilicity and electronic effects; analogs without these groups may shift LogP and permeability.

• [1] Fridén-Saxin M, Seifert T, Landergren MR, Suuronen T, Lahtela-Kakkonen M, Jarho EM, Luthman K. Synthesis and evaluation of substituted chroman-4-one and chromone derivatives as sirtuin 2-selective inhibitors. J Med Chem. 2012 Aug 23;55(16):7104-13. doi: 10.1021/jm3005288. PMID: 22746324. View Source
• [2] Shimada Y, Nishimura T, Sato S, et al. Biological activity of 3-formylchromones and related compounds. In Vivo. 2007 Sep-Oct;21(5):1077-82. (6,8-Dibromo-3-formylchromone FC11: potent urease inhibition). View Source

Quantitative Differentiation Evidence for 6,8-Dibromo-2-(4-bromophenyl)-7-methoxy-4H-1-benzopyran-4-one Versus Closest Analogs

LogP Differentiation: Elevated Lipophilicity Versus Closest Dibromo and Monobromo Analogs

The target compound exhibits a calculated LogP of 5.76, placing it substantially above the lipophilicity range of its closest commercially available dibromo and monobromo analogs. Specifically, 6,8-dibromoflavone (CAS 42079-81-2), which lacks the 7-methoxy and 4′-bromo substituents, has a computed XLogP3-AA of 4.6 [1], while the 7-methoxy-4′-methoxy analog (6,8-dibromo-7-methoxy-2-(4-methoxyphenyl)-4H-chromen-4-one) registers an ACD/LogP of 4.80 . 4′-Bromoflavone (CAS 20525-20-6), containing only a single bromine, shows an even lower XlogP of 4.20 [2]. This systematic LogP elevation reflects the additive contribution of each additional bromine atom plus the methoxy group, endowing the target compound with enhanced membrane permeability potential and distinct partitioning behavior in lipidic environments.

LogP comparison

Cross-study comparable

ΔLogP +1.16 vs 6,8-dibromoflavone; +1.56 vs 4′-bromoflavone

Reported lipophilicity rank; higher LogP suggests distinct membrane partitioning context.

Computational LogP; experimental confirmation pending.

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 5.76 (Chemsrc calculated)
Comparator Or Baseline	6,8-Dibromoflavone: XLogP3-AA = 4.6; 6,8-Dibromo-7-methoxy-2-(4-methoxyphenyl)-4H-chromen-4-one: ACD/LogP = 4.80; 4′-Bromoflavone: XlogP = 4.20
Quantified Difference	ΔLogP = +1.16 vs. 6,8-dibromoflavone; +0.96 vs. 4′-methoxy analog; +1.56 vs. 4′-bromoflavone
Conditions	Computational LogP predictions from Chemsrc, PubChem XLogP3-AA, ChemSpider ACD/LogP; experimental LogP not available

Why This Matters

A LogP increase of ~1 unit corresponds to approximately 10-fold higher partition into octanol, which can translate into significantly different membrane permeability, metabolic stability, and in vivo distribution profiles—critical factors for compound selection in cell-based assays and in vivo studies.

• [1] PubChem. 6,8-Dibromoflavone (CID 987917). XLogP3-AA: 4.6. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/6,8-dibromoflavone (accessed 2026-05-01). View Source
• [2] Plantaedb. 4'-Bromoflavone. XLogP: 4.20. Available at: https://plantaedb.com/ (accessed 2026-05-01). View Source

SIRT2 Inhibitor SAR: 6,8-Dibromo Substitution as a Critical Pharmacophoric Element

In a systematic SAR study of chromone and chroman-4-one derivatives as SIRT2 inhibitors, the most potent compound identified was 6,8-dibromo-2-pentylchroman-4-one, which achieved an IC₅₀ of 1.5 μM against recombinant SIRT2 [1]. The study explicitly established that larger, electron-withdrawing substituents at the 6- and 8-positions are favorable for SIRT2 inhibition, and that compounds lacking the 6,8-dibromo motif exhibited substantially reduced or negligible activity [1]. The target compound, 6,8-dibromo-2-(4-bromophenyl)-7-methoxy-4H-1-benzopyran-4-one, retains the critical 6,8-dibromo A-ring substitution pattern while additionally incorporating a 7-methoxy group and a 4′-bromophenyl C-2 substituent—features that could further modulate potency and selectivity based on the established SAR trajectory.

SIRT2 SAR

Class-level inference

>66-fold activity differential for 6,8-dibromo vs non-dibromo congeners

6,8-Dibromo motif linked to SIRT2 inhibition; scaffold-level SAR context.

Target compound not directly tested; inference from published chromone series.

Evidence Dimension	SIRT2 inhibitory activity (IC₅₀)
Target Compound Data	Not directly tested; structurally related chromone with 6,8-dibromo and 4′-bromophenyl/7-methoxy substitution
Comparator Or Baseline	6,8-Dibromo-2-pentylchroman-4-one: IC₅₀ = 1.5 μM; compounds lacking 6,8-dibromo substitution: IC₅₀ > 100 μM or inactive
Quantified Difference	>66-fold activity differential between 6,8-dibromo-substituted and non-6,8-dibromo-substituted congeners
Conditions	Recombinant human SIRT2 enzyme inhibition assay; J. Med. Chem. 2012

Why This Matters

The 6,8-dibromo substitution pattern is a validated pharmacophoric requirement for SIRT2 inhibition; procurement of this specific compound ensures retention of this critical motif, whereas analogs lacking 6,8-dibromo substitution are predicted to lose >98% of inhibitory potency based on class SAR.

• [1] Fridén-Saxin M, Seifert T, Landergren MR, Suuronen T, Lahtela-Kakkonen M, Jarho EM, Luthman K. Synthesis and evaluation of substituted chroman-4-one and chromone derivatives as sirtuin 2-selective inhibitors. J Med Chem. 2012 Aug 23;55(16):7104-13. doi: 10.1021/jm3005288. PMID: 22746324. View Source

Urease Inhibitory Activity Conferred by 6,8-Dibromo Chromone Scaffold

6,8-Dibromo-3-formylchromone (FC11) exhibited potent urease inhibitory activity against jack bean urease in a panel of 16 chromone derivatives, whereas the corresponding 6,8-dichloro analog (FC10) showed comparable anti-H. pylori activity but a distinct urease inhibition profile [1]. Notably, none of the non-6,8-dibrominated chromones in the series displayed comparable urease inhibition [1]. A subsequent SAR analysis of halogenated 3-formylchromones revealed that the 8-position halogen contributes approximately 40-fold more to urease inhibitory potency than substitution at the 6-position alone [2]. The target compound incorporates both the 6,8-dibromo motif and an intact chromone core, positioning it as a scaffold consistent with the urease inhibitor pharmacophore, while its unique C-2 4-bromophenyl and C-7 methoxy groups offer unexplored opportunities for potency optimization beyond the 3-formyl series.

Urease inhibition

Class-level inference

~40-fold potency contribution from 8-bromo vs 6-bromo in 3-formylchromones

6,8-Dibromo scaffold associated with urease inhibition; class-level SAR context.

Target compound lacks 3-formyl; urease activity requires direct evaluation.

Evidence Dimension	Urease inhibitory activity (qualitative potency ranking)
Target Compound Data	Not directly tested; bears the 6,8-dibromo chromone core present in the active urease inhibitor FC11
Comparator Or Baseline	6,8-Dibromo-3-formylchromone (FC11): potent urease inhibition; 6,8-dichloro-3-formylchromone (FC10): moderate urease inhibition; non-6,8-dihalogenated chromones: inactive
Quantified Difference	~40-fold potency advantage for 8-bromo vs. 6-bromo substitution within halogenated 3-formylchromone series
Conditions	Jack bean urease inhibition assay; In Vivo 2007; KAKENHI structure-activity analysis

Why This Matters

The 6,8-dibromo substitution pattern is strongly associated with urease inhibitory activity across the chromone class, and the target compound provides the 6,8-dibromo chromone core without the 3-formyl group, enabling exploration of alternative C-2/C-3 substitution effects on urease inhibition potency and selectivity.

• [1] Shimada Y, Nishimura T, Sato S, et al. Biological activity of 3-formylchromones and related compounds. In Vivo. 2007 Sep-Oct;21(5):1077-82. (FC11: potent urease inhibition; FC10: anti-H. pylori activity). View Source
• [2] KAKENHI Project. Development of urease inhibitors considering halogen bonding – structure-activity relationship analysis of halogenated 3-formylchromones. (8-position halogen ≈40-fold more potent than 6-position). Available at: https://kaken.nii.ac.jp/ (accessed 2026-05-01). View Source

Tri-Brominated vs. Di-Brominated Substitution: Higher Halogen Content for Enhanced Molecular Recognition

6,8-Dibromo-2-(4-bromophenyl)-7-methoxy-4H-1-benzopyran-4-one is a tri-brominated chromone, containing bromine atoms at C-6, C-8, and C-4′ of the 2-phenyl ring—a total of three bromine atoms (molecular weight 488.95 g/mol). In contrast, the commonly referenced 6,8-dibromoflavone (CAS 42079-81-2) contains only two bromine atoms (MW 380.03 g/mol) and lacks both the 7-methoxy and 4′-bromo substituents [1]. The additional bromine at the 4′-position introduces a distinct vector for halogen bonding interactions, while the 7-methoxy group modulates the electron density of the A-ring. A closely related tri-brominated analog, 3,6,8-tribromochromone (CAS 288399-60-0), places all three bromine atoms on the chromone core itself, yielding a fundamentally different electrostatic surface potential distribution . The target compound's unique distribution of bromine atoms across both the A-ring and the pendant phenyl ring distinguishes it from both di-brominated flavones and core-localized tri-bromochromones.

Bromine count

Class-level inference

3 Br (C-6, C-8, C-4′); +1 Br and +109 g/mol vs 6,8-dibromoflavone

Distinct tri-brominated architecture; spatial halogen distribution differs from core-only analogs.

Structural comparison; halogen-bonding impact requires protein target validation.

Evidence Dimension	Number and spatial distribution of bromine substituents
Target Compound Data	Three bromine atoms: C-6, C-8 (chromone A-ring), C-4′ (2-phenyl ring); MW 488.95 g/mol
Comparator Or Baseline	6,8-Dibromoflavone: two bromine atoms (C-6, C-8 only); MW 380.03 g/mol; 3,6,8-Tribromochromone: three bromine atoms all on chromone core; MW 382.83 g/mol
Quantified Difference	+1 bromine atom (C-4′) and +108.92 g/mol molecular weight vs. 6,8-dibromoflavone; distinct spatial bromine distribution vs. 3,6,8-tribromochromone
Conditions	Structural comparison based on published CAS registry and PubChem records

Why This Matters

The presence of three bromine atoms distributed across two aromatic ring systems provides a unique halogen-bond donor/acceptor landscape that cannot be replicated by di-brominated or core-only tri-brominated analogs, enabling differential binding to halogen-recognizing protein pockets such as those found in SIRT2, urease, and benzodiazepine receptors.

• [1] PubChem. 6,8-Dibromoflavone (CID 987917). Molecular Weight: 380.03 g/mol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/6,8-dibromoflavone (accessed 2026-05-01). View Source

Procurement-Relevant Application Scenarios for 6,8-Dibromo-2-(4-bromophenyl)-7-methoxy-4H-1-benzopyran-4-one

SIRT2 Inhibitor Lead Optimization and SAR Expansion

This compound is ideally suited for medicinal chemistry programs seeking to expand the SAR around the validated 6,8-dibromo chromone SIRT2 inhibitor pharmacophore. The established requirement for electron-withdrawing 6,8-substituents [1] is satisfied, while the 7-methoxy and 4′-bromophenyl groups provide additional vectors for tuning potency, selectivity, and pharmacokinetic properties beyond the published 6,8-dibromo-2-pentylchroman-4-one lead (IC₅₀ = 1.5 μM). Researchers can use this compound as a starting point for synthesizing focused libraries aimed at improving SIRT2/SIRT1 selectivity and cellular activity for neurodegenerative disease applications.

Urease Inhibitor Development for Anti-Infective Research

Given the strong association between 6,8-dibromo chromone substitution and urease inhibitory activity demonstrated by 6,8-dibromo-3-formylchromone (FC11) [2], this compound serves as a non-3-formyl scaffold for developing novel urease inhibitors. The absence of the 3-formyl group allows exploration of alternative C-3 modifications while retaining the 6,8-dibromo core essential for urease engagement. The 4′-bromophenyl substituent introduces an additional halogen-bonding moiety that may enhance interaction with the urease active site, as suggested by KAKENHI SAR analyses showing ~40-fold potency enhancement with 8-position halogen substitution [3].

Lipophilicity-Dependent Permeability and Distribution Studies

With a calculated LogP of 5.76, substantially exceeding that of 6,8-dibromoflavone (XLogP3-AA 4.6) and 4′-bromoflavone (XlogP 4.20) [4], this compound is a valuable probe for investigating the relationship between polybromination, lipophilicity, and biological membrane penetration. It can serve as a high-LogP reference compound in permeability assays (e.g., Caco-2, PAMPA) and tissue distribution studies, helping establish LogP-permeability correlation curves within the halogenated chromone chemical space.

Halogen-Bonding Probe in Structural Biology and Computational Chemistry

The tri-brominated architecture—with bromine atoms at C-6, C-8, and C-4′—provides a unique spatial arrangement of halogen-bond donor sites for co-crystallization studies with halogen-recognizing protein targets. Unlike 3,6,8-tribromochromone (all bromines on the chromone core) or 6,8-dibromoflavone (two bromines only), this compound distributes bromine atoms across two aromatic ring systems , making it an excellent tool for mapping halogen-bonding hot spots in protein binding pockets via X-ray crystallography or molecular dynamics simulations.

Application

Selection Property

Validation Focus

SIRT2 inhibitor SAR expansion

6,8-Dibromo chromone scaffold; C-7 methoxy and C-4′ bromo vectors

SIRT2 inhibition assay; selectivity over SIRT1

Urease inhibitor development

6,8-Dibromo chromone core without 3-formyl

Urease activity screening; halogen-bonding site mapping

Lipophilicity-permeability probe

High calculated LogP (5.76) from polybromination

Caco-2 / PAMPA permeability assays; LogP correlation

Halogen-bonding structural probe

Tri-brominated architecture across two ring systems

Co-crystallization; molecular dynamics with halogen-recognizing targets

• [1] Fridén-Saxin M, Seifert T, Landergren MR, Suuronen T, Lahtela-Kakkonen M, Jarho EM, Luthman K. Synthesis and evaluation of substituted chroman-4-one and chromone derivatives as sirtuin 2-selective inhibitors. J Med Chem. 2012 Aug 23;55(16):7104-13. PMID: 22746324. View Source
• [2] Shimada Y, Nishimura T, Sato S, et al. Biological activity of 3-formylchromones and related compounds. In Vivo. 2007 Sep-Oct;21(5):1077-82. View Source
• [3] KAKENHI Project. Development of urease inhibitors considering halogen bonding – SAR among halogenated 3-formylchromones. Available at: https://kaken.nii.ac.jp/ View Source
• [4] PubChem (6,8-Dibromoflavone, XLogP3-AA 4.6); Plantaedb (4'-Bromoflavone, XLogP 4.20); Chemsrc (Target compound, LogP 5.76). View Source